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Compound of Interest

Compound Name: Diisobutyl adipate

Cat. No.: B7801839 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

Diisobutyl adipate, a common plasticizer and solvent, requires careful handling and

adherence to specific disposal protocols to mitigate potential hazards. This guide provides

essential, step-by-step information for the safe and compliant disposal of diisobutyl adipate,

ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, it is imperative to be familiar with the inherent

properties and safety precautions associated with diisobutyl adipate.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or glasses that conform to approved

standards such as NIOSH (US) or EN 166 (EU).[1][2]

Hand Protection: Handle with gloves inspected prior to use.[1] Dispose of contaminated

gloves after use in accordance with applicable laws and good laboratory practices.[1]

Skin and Body Protection: Wear impervious clothing to prevent skin contact.[1] The type of

protective equipment must be selected according to the concentration and amount of the

dangerous substance at the specific workplace.
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First-Aid Measures:

In case of eye contact: Immediately rinse with plenty of water, also under the eyelids, for at

least 15 minutes.

In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes.

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for diisobutyl
adipate.

Property Value

Boiling Point 293 °C / 559.4 °F

Flash Point > 110 °C / > 230 °F

Acute Toxicity (Oral) LD50 Intraperitoneal - Rat - 5.676 mg/kg

Data sourced from Safety Data Sheets.

Step-by-Step Disposal Procedures
The proper disposal of diisobutyl adipate should not be taken lightly, as it is toxic to aquatic

life with long-lasting effects. Do not allow the product to enter drains or the environment.

For Unused or Waste Diisobutyl Adipate:

Containerization: Keep the waste diisobutyl adipate in a suitable, closed, and properly

labeled container. The container should be compatible with the chemical.

Licensed Disposal Company: Offer the surplus and non-recyclable solution to a licensed

disposal company. This is the primary and recommended method for disposal.
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Regulatory Compliance: Ensure that the disposal is carried out in accordance with local,

state, and federal regulations. The Resource Conservation and Recovery Act (RCRA)

governs the management of hazardous wastes in the United States.

For Spills and Contaminated Materials:

Ensure Safety: Prior to cleanup, ensure adequate ventilation and wear the appropriate

personal protective equipment. Remove all sources of ignition.

Containment: Prevent further leakage or spillage if it is safe to do so. For large spills, dike

the area far ahead of the liquid spill for later disposal.

Absorption: Absorb the spill with an inert material such as vermiculite, dry sand, or earth.

Collection: Place the absorbed material into a suitable chemical waste container.

Disposal: The contaminated absorbent material should be disposed of as hazardous waste

through a licensed disposal company, following the same procedure as for unused chemical

waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

diisobutyl adipate.
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Caption: Decision workflow for the proper disposal of diisobutyl adipate.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of diisobutyl adipate, fostering a secure and environmentally conscious research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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